Cas no 1338676-24-6 (1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-ol)

• Product Name: 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-ol
• CAS No: 1338676-24-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5573203
• Update Time: 2025-06-07

1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-ol
• 4-Piperidinol, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]-

• Inchi： 1S/C11H18N2O2/c1-8-11(9(2)15-12-8)7-13-5-3-10(14)4-6-13/h10,14H,3-7H2,1-2H3
• InChI Key： STDLWRQONCOHJY-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C)ON=C2C)CCC(O)CC1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 367.0±37.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Additional information on 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-ol

1-[(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl]Piperidin-4-ol: A Comprehensive Overview

The compound with CAS No. 1338676-24-6, known as 1-[(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl]Piperidin-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an oxazole moiety. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is a key feature of this molecule and contributes to its diverse chemical properties.

Recent studies have highlighted the potential of 1-[(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl]Piperidin-4-ol in drug discovery and development. Its piperidine core is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. The dimethyl substituents on the oxazole ring further enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole precursor. Researchers have employed various methods, including the Paal-Knorr synthesis and other cyclization techniques, to construct the oxazole ring. The subsequent coupling reaction with the piperidine derivative is often facilitated by using coupling agents such as HATU or EDCI in the presence of a suitable base. This approach ensures high yields and excellent stereochemical control.

One of the most intriguing aspects of 1-[(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl]Piperidin-4-ol is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that 1-(3,5-dimethyl)oxazole-piperidine interacts with critical residues in target proteins, such as serine proteases and kinases. These findings provide valuable insights into its therapeutic potential and guide further optimization efforts.

In terms of applications, 1-(3,5-dimethyl)oxazole-piperidine has shown promise in several therapeutic areas. For instance, it has been evaluated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Its anti-inflammatory properties also make it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Moreover, this compound has been explored for its potential in infectious disease therapy. Studies have demonstrated that it exhibits potent activity against various pathogens, including bacteria and fungi. Its broad-spectrum antimicrobial activity is attributed to its ability to disrupt microbial cell membranes and inhibit essential enzymatic functions.

The development of 1-(3,5-dimethyl)oxazole-piperidine into a clinical candidate requires addressing several challenges. One major concern is its pharmacokinetic profile; optimizing its absorption, distribution, metabolism, and excretion (ADME) properties is essential for ensuring efficacy and safety in humans. Researchers are actively investigating strategies to improve its bioavailability through modifications such as prodrug design or nanoparticle delivery systems.

In conclusion, 1-(3,5-dimethyl)oxazole-piperidine represents a compelling example of how structural diversity can lead to novel therapeutic agents. With ongoing research focusing on its mechanism of action, optimization strategies, and clinical potential, this compound holds great promise for advancing medical science and improving human health.